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Compound of Interest

Compound Name: Isopropyl salicylate

Cat. No.: B150150

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations for the
handling of isopropyl salicylate. The information is compiled from safety data sheets,
toxicological studies, and research on related salicylate compounds. All quantitative data is
summarized in structured tables for ease of reference, and key experimental methodologies
and toxicological signaling pathways are detailed.

Chemical and Physical Properties

Isopropyl salicylate is an ester of salicylic acid and isopropyl alcohol. It is a clear, colorless to
slightly yellow liquid with a characteristic odor.[1]
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Property Value Reference
CAS Number 607-85-2 [2]
Molecular Formula C10H1203 [3]
Molecular Weight 180.20 g/mol [4]
Boiling Point 122 °C @ 18 mmHg [2]
Flash Point > 93 °C (> 199.4 °F) [2][3]
Specific Gravity 1.060 [2]
Vapor Density 6.21 [2][3]
Sparingly soluble in water.
Solubility Soluble in chloroform and ethyl  [1][5]
acetate.

Hazard Identification and Classification

Isopropyl salicylate is classified as a hazardous chemical. The primary hazards are skin and

eye irritation, and it is also considered a combustible liquid.[2][3][6]
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Flammable ) Combustible
o Category 4 None Warning o
Liquids liquid.[2][3]
Skin
) o L, ) Causes skin
Corrosion/Irritatio  Category 2 lalt text Warning o
irritation.[2][3][6]
n
Serious Eye Causes serious
Damage/Eye Category 2A walt text Warning eye irritation.[2]
Irritation [3][6]
Specific target May cause
organ toxicity Category 3 alt text Warning respiratory
(single exposure) irritation.[2][3]
Hazardous to the ) )
] Toxic to aquatic
aquatic , L, _ _
Chronic 2 lalt text None life with long

environment,

long-term hazard

lasting effects.[4]

Toxicological Data

While specific quantitative toxicological data for isopropyl salicylate is limited in publicly

available literature, the following summarizes the known effects and provides data for related

salicylates for reference.

Acute Toxicity

No specific LD50 value for isopropyl salicylate was found. For structurally related salicylates,

the following data is available:
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Compound Test Route Species LD50 Reference
Methyl

_ Acute Oral Mouse 1.39 g/kg [7]
Salicylate
Hexyl

_ Acute Oral Rat > 5.0 g/kg [7]
Salicylate
Ethylhexyl

_ Acute Oral Rat > 5.0 g/kg [7]
Salicylate
Salicylic Acid Acute Oral Rat 0.5-2g/kg [7]

Skin Irritation

Isopropyl salicylate is classified as a skin irritant.[2][3][6]

Eye Irritation

Isopropyl salicylate is classified as a serious eye irritant.[2][3][6]

Skin Sensitization

Data specific to isopropyl salicylate is not readily available. A modified Local Lymph Node
Assay (LLNA) study on several salicylates, including methyl salicylate and ethyl salicylate,
found them to have Sls (Stimulation Indices) below 1.8, suggesting they are not sensitizers
under the conditions of that test.[8]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of chemicals are provided by
organizations such as the Organisation for Economic Co-operation and Development (OECD).
The following are summaries of relevant protocols for the hazards identified for isopropyl
salicylate.

Acute Oral Toxicity - OECD 401 (Historical)

This guideline has been deleted but was historically used. It involved the administration of the
test substance in graduated doses to groups of fasted experimental animals (typically rats),
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one dose per group.[9][10] Observations of effects and mortality were made over a 14-day
period.[9] The LD50, the statistically derived single dose expected to cause death in 50% of the
animals, was then calculated.[9]

Acute Dermal Irritation/Corrosion - OECD 404

A single dose of the test substance (0.5 mL for liquids) is applied to a small area of skin
(approximately 6 cm?) of an albino rabbit for 4 hours under a gauze patch.[1][11] The skin is
observed for erythema and edema at 1, 24, 48, and 72 hours after patch removal, and
observations can continue for up to 14 days to assess reversibility.[1][11] Irritation is scored
based on the severity of the observed reactions.[11]

Acute Eye Irritation/Corrosion - OECD 405

A single dose of the test substance is applied into the conjunctival sac of one eye of an albino

rabbit, with the other eye serving as a control.[12][13][14] The eyes are examined at 1, 24, 48,
and 72 hours after application for effects on the cornea, iris, and conjunctiva, which are scored
to determine the irritation level.[12][14] The use of topical anesthetics and systemic analgesics
is recommended to minimize pain and distress.[13]

Skin Sensitization: Local Lymph Node Assay (LLNA) -
OECD 429

The principle of the LLNA is that sensitizers induce lymphocyte proliferation in the lymph nodes
draining the site of application.[15] The test substance is applied to the dorsal surface of the
ears of mice for three consecutive days.[16] On day 6, a radiolabeled substance (e.g., 3H-
methyl thymidine) is injected, and the draining auricular lymph nodes are excised and the
radioactivity is measured. A stimulation index (Sl) of 3 or greater is considered a positive result
for sensitization.[16]

Safe Handling and Personal Protective Equipment
(PPE)
Engineering Controls

Ensure adequate ventilation in the work area to minimize inhalation of vapors.[5] Use in a well-
ventilated area or outdoors.[2] Local exhaust ventilation is recommended.[6]
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Personal Protective Equipment

PPE Type

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles.[2]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[2]

Respiratory Protection

Under normal use conditions with adequate
ventilation, respiratory protection is not typically

required.[2]

Hygiene Measures

Wash hands and any exposed skin thoroughly after handling.[2][6] Do not eat, drink, or smoke

when using this product.

Emergency Procedures

First Aid Measures

Exposure Route

First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes. Get

medical attention.[2][6]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation
occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

[2][6]

Remove victim to fresh air and keep at rest in a

Inhalation position comfortable for breathing. If symptoms
persist, seek medical attention.[2][5]
) Do NOT induce vomiting. Get medical attention.
Ingestion

[2]
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Fire-Fighting Measures

Use dry chemical, carbon dioxide (CO2), water spray, or alcohol-resistant foam to extinguish
fires.[3] Isopropyl salicylate is a combustible liquid and containers may explode when heated.
[2][3] Firefighters should wear self-contained breathing apparatus and full protective gear.[2]

Accidental Release Measures

Remove all sources of ignition.[2] Ensure adequate ventilation.[2] Soak up with inert absorbent
material and dispose of in suitable, closed containers.[2]

Storage and Disposal

Store in a cool, dry, well-ventilated place away from heat, sparks, open flames, and hot
surfaces.[2][5] Keep containers tightly closed.[2] Incompatible with acids, bases, reducing
agents, and oxidizing agents.[2] Dispose of contents/container to an approved waste disposal
plant.[2]

Toxicological Mechanisms and Signaling Pathways

Salicylates, including isopropyl salicylate, can exert toxic effects through various mechanisms
at the cellular level. The primary metabolite, salicylic acid, is often responsible for systemic
toxicity.

Mitochondrial Dysfunction

Salicylates can uncouple oxidative phosphorylation in mitochondria.[6] This process disrupts
the electron transport chain, leading to decreased ATP production and an increase in oxygen
consumption and heat production.[6] This can result in metabolic acidosis due to the
accumulation of lactic acid.[6] Salicylates can also induce the mitochondrial permeability
transition (MPT), which can lead to both necrosis and apoptosis.[2][5] The interaction of the
hydroxyl group of salicylate with an iron-sulfur cluster in Complex | of the mitochondrial
respiratory chain is thought to generate reactive oxygen species (ROS), leading to oxidative
stress and triggering the MPT.[2]
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Caption: Salicylate-induced mitochondrial dysfunction pathway.

Induction of Apoptosis

Salicylates can induce apoptosis (programmed cell death) in various cell types. This process is
often mediated by the activation of specific signaling pathways. One key pathway involves the
activation of p38 mitogen-activated protein kinase (p38 MAPK).[17][18] Activation of p38 MAPK
can lead to the activation of downstream caspases, such as caspase-3, which are executioner
enzymes of apoptosis.[19]
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Caption: Salicylate-induced apoptosis via p38 MAPK pathway.

Experimental Workflow for In Vitro Cytotoxicity
Assessment

A common method to assess the potential toxicity of a chemical in vitro is the MTT assay,

which measures cell viability.
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Caption: General workflow for in vitro cytotoxicity testing using the MTT assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 19. Salicylate initiates apoptosis in the spiral ganglion neuron of guinea pig cochlea by
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 To cite this document: BenchChem. [In-Depth Technical Guide: Health and Safety Handling
of Isopropyl Salicylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b150150#health-and-safety-handling-of-isopropyl-
salicylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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